Cas no 2770499-24-4 ((9H-fluoren-9-yl)methyl N-{[(3-cyanophenyl)carbamoyl]methyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{[(3-cyanophenyl)carbamoyl]methyl}carbamate
• CAS No: 2770499-24-4
• MF: C₂₄H₁₉N₃O₃
• MW: 397.425965547562
• CID: 5561614
• PubChem ID: 165992125
• Update Time: 2025-10-28

(9H-fluoren-9-yl)methyl N-{[(3-cyanophenyl)carbamoyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-{[(3-cyanophenyl)carbamoyl]methyl}carbamate
• 2770499-24-4
• EN300-37397164

• Inchi： 1S/C24H19N3O3/c25-13-16-6-5-7-17(12-16)27-23(28)14-26-24(29)30-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-12,22H,14-15H2,(H,26,29)(H,27,28)
• InChI Key： CEZMGIBGKNYGGZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC1C=CC=C(C#N)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 397.14264148g/mol
• Monoisotopic Mass: 397.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 91.2Ų

Additional information on (9H-fluoren-9-yl)methyl N-{[(3-cyanophenyl)carbamoyl]methyl}carbamate

Exploring the Potential of (9H-fluoren-9-yl)methyl N-{[(3-cyanophenyl)carbamoyl]methyl}carbamate in Advanced Applications

The compound with CAS No. 2770499-24-4, commonly referred to as (9H-fluoren-9-yl)methyl N-{[(3-cyanophenyl)carbamoyl]methyl}carbamate, has garnered significant attention in the fields of organic chemistry and materials science. This molecule is a derivative of fluorene, a polycyclic aromatic hydrocarbon, and incorporates a cyanophenyl group, which imparts unique electronic and structural properties. Recent studies have highlighted its potential applications in drug delivery systems, optoelectronic materials, and advanced polymer synthesis.

One of the key features of this compound is its ability to act as a versatile building block in organic synthesis. The fluorene moiety is known for its stability and photoluminescent properties, making it an ideal candidate for applications in light-emitting diodes (LEDs) and other optoelectronic devices. The integration of the cyanophenyl group further enhances its electronic characteristics, enabling fine-tuned control over the molecule's reactivity and functionality. Researchers have demonstrated that this compound can serve as a precursor for synthesizing complex polymeric materials with tailored mechanical and optical properties.

Recent advancements in green chemistry have also brought this compound into focus as a sustainable alternative in synthetic processes. Its synthesis involves environmentally friendly reaction conditions, minimizing waste generation and energy consumption. This aligns with the growing global emphasis on eco-friendly chemical practices. Moreover, the compound's compatibility with biodegradable polymers has opened new avenues for its use in biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

In terms of structural analysis, the molecule exhibits a well-defined three-dimensional conformation due to the rigid nature of the fluorene ring system. This rigidity is advantageous in applications requiring precise molecular alignment, such as in liquid crystal displays (LCDs) and other ordered materials. The presence of the cyanophenyl group introduces additional functionalization sites, allowing for further chemical modifications to tailor the molecule's properties according to specific application needs.

Emerging research has also explored the use of this compound in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been reported, showcasing its potential in asymmetric catalysis and enantioselective synthesis. This opens up opportunities for its application in pharmaceutical intermediate production and fine chemical synthesis.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits favorable charge transport properties, making it suitable for use in organic semiconductors and photovoltaic devices. These findings underscore its potential role in next-generation electronic materials.

In conclusion, (9H-fluoren-9-yl)methyl N-{[(3-cyanophenyl)carbamoyl]methyl}carbamate stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique combination of structural rigidity, electronic versatility, and eco-friendly synthesis methods positions it as a promising candidate for future innovations in materials science and beyond.